2-((5-Methylisoxazol-3-yl)methyl)malonic acid

• IUPAC Name: 2-[(5-methyl-1,2-oxazol-3-yl)methyl]propanedioic acid
• InChI: InChI=1S/C8H9NO5/c1-4-2-5(9-14-4)3-6(7(10)11)8(12)13/h2,6H,3H2,1H3,(H,10,11)(H,12,13)
• InChI Key: DPZURBSTTXIKNN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)CC(C(=O)O)C(=O)O
• Molecular Formula: C8H9NO5
• Molecular Weight: 199.16 g/mol
• CAS No.: 98034-34-5

Description

2-((5-Methylisoxazol-3-yl)methyl)malonic acid is a useful research compound. Its molecular formula is C8H9NO5 and its molecular weight is 199.162. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Organic Synthesis and Chemical Properties

• Photochemical Synthesis : A study demonstrated the photochemical synthesis of a novel β-lactam system from dimethyl-3-phenylisoxazole derivatives, showcasing the chemical versatility of isoxazole-containing compounds in synthesizing complex molecular structures (Donati et al., 2003).
• Heterocyclic Compound Synthesis : Isoxazolyl pyrimidinediones, synthesized from isoxazolyl ureas and malonic acid, have been investigated for their antibacterial and antifungal activities, highlighting the role of isoxazole derivatives in developing new antimicrobial agents (Rajanarendar et al., 2008).
• Ligand Design : The synthesis of a functionalized ligand incorporating isoxazole and malonic acid components demonstrates the utility of these compounds in coordinating metal atoms, potentially for applications in catalysis or material science (Meskini et al., 2010).

Material Science and Engineering

• Polymer Synthesis : Research into polythiophenes bearing malonic acid derivatives, such as poly(2-thiophen-3-yl-malonic acid), has shown promising applications in selective membranes for electrodialysis and wastewater treatment, attributed to their solubility in aqueous solutions and thermal stability (Bertran et al., 2010).

Medicinal Chemistry and Pharmacology

• Antibacterial Activities : The synthesis of 1,3,4-oxadiazole derivatives containing the 5-methylisoxazole moiety and their evaluation for antibacterial activities underline the potential of isoxazole derivatives in developing new antibacterial agents (Hui et al., 2002).
• Selective Cyclooxygenase-1 Inhibitors : A study on diarylisoxazoles, including compounds with a 5-methylisoxazole group, identified potent and selective inhibitors of cyclooxygenase-1 (COX-1), offering insights into the design of selective anti-inflammatory drugs (Vitale et al., 2013).

Mechanism of Action

Target of Action

Isoxazole compounds are known to interact with various biological targets due to their versatile structure .

Mode of Action

It is known that the supramolecular architectures of amide-containing compounds like this one are highly dependent on the side-chain substituents . The energy similarities between the interaction of the first sites NH amide ⋯O C amide and the symmetric sites NH amide ⋯N isox were found to contribute to their formation .

Biochemical Pathways

Variations in solvents, flexibility, and the presence/absence of amide–amide interactions can modulate the competition between amide-containing isoxazole compounds .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 2-((5-Methylisoxazol-3-yl)methyl)malonic acid. For instance, the presence of DMSO resulted in the formation of a form where the solvent molecule disrupted amide-amide interactions .